![molecular formula C19H20N4O3S2 B303911 3-amino-N-[4-(aminosulfonyl)phenyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide](/img/structure/B303911.png)
3-amino-N-[4-(aminosulfonyl)phenyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide
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Overview
Description
3-amino-N-[4-(aminosulfonyl)phenyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-amino-N-[4-(aminosulfonyl)phenyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes. The compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that the compound has inhibitory effects on carbonic anhydrase activity. In vivo studies have shown that the compound has potential anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 3-amino-N-[4-(aminosulfonyl)phenyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments include its high purity and good yield. The compound is also relatively easy to synthesize. However, the limitations of using the compound in lab experiments include its limited solubility in water and its potential toxicity.
Future Directions
There are several future directions for the study of 3-amino-N-[4-(aminosulfonyl)phenyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide. One potential direction is the further investigation of the compound's potential as a drug candidate for the treatment of various diseases. Another direction is the study of the compound's reactivity and potential applications in organic synthesis. Additionally, the compound's potential use in the development of new materials could be explored.
Synthesis Methods
The synthesis of 3-amino-N-[4-(aminosulfonyl)phenyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide involves a series of chemical reactions. The starting materials are 4-aminobenzenesulfonamide, 2-cyclohepten-1-one, and 2-aminopyridine. The reaction involves the condensation of these starting materials to form the desired compound. The synthesis method has been optimized to produce high yields of the compound with good purity.
Scientific Research Applications
3-amino-N-[4-(aminosulfonyl)phenyl]-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has been studied for its potential applications in various scientific fields. In medicinal chemistry, the compound has been investigated for its potential as a drug candidate for the treatment of various diseases. In organic chemistry, the compound has been studied for its reactivity and potential applications in synthesis. In materials science, the compound has been studied for its potential use in the development of new materials.
properties
Molecular Formula |
C19H20N4O3S2 |
---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
6-amino-N-(4-sulfamoylphenyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide |
InChI |
InChI=1S/C19H20N4O3S2/c20-16-14-10-11-4-2-1-3-5-15(11)23-19(14)27-17(16)18(24)22-12-6-8-13(9-7-12)28(21,25)26/h6-10H,1-5,20H2,(H,22,24)(H2,21,25,26) |
InChI Key |
WHEUWWMZHBPLHX-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(CC1)N=C3C(=C2)C(=C(S3)C(=O)NC4=CC=C(C=C4)S(=O)(=O)N)N |
Canonical SMILES |
C1CCC2=CC3=C(N=C2CC1)SC(=C3N)C(=O)NC4=CC=C(C=C4)S(=O)(=O)N |
Origin of Product |
United States |
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